1-(3,5-Dimethylpiperidin-1-yl)-2-((5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)ethanone

• IUPAC Name: 1-(3,5-dimethylpiperidin-1-yl)-2-[[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone
• InChI: InChI=1S/C19H25N3O3S/c1-4-24-16-7-5-15(6-8-16)18-20-21-19(25-18)26-12-17(23)22-10-13(2)9-14(3)11-22/h5-8,13-14H,4,9-12H2,1-3H3
• InChI Key: FKVBOJZABKAMEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)N3CC(CC(C3)C)C
• Molecular Formula: C19H25N3O3S
• Molecular Weight: 375.5 g/mol
• CAS No.: 850937-24-5

Description

This compound features a 3,5-dimethylpiperidinyl group linked via a ketone-thioether bridge to a 1,3,4-oxadiazole ring substituted with a 4-ethoxyphenyl moiety. The ethoxy group may enhance solubility compared to halogenated analogs, while the oxadiazole-thioether linkage is critical for electronic interactions in biological systems .

Comparison with Similar Compounds

Table 1: Cytotoxicity and Structural Features

Compound	Substituent (R)	Key Activity	Notable Properties
Target Compound	4-Ethoxyphenyl	Data not reported	Enhanced solubility (ethoxy)
4e	4-Fluorophenyl	Anticancer	High C=O IR stretch (1683 cm⁻¹)
4g	4-Nitrophenyl	Anticancer	NO₂ IR bands (1510–1377 cm⁻¹)

2.2. Antioxidant Oxadiazole Derivatives (Benzoimidazole Analogs)

Compounds: 1-(1H-Benzo[d]imidazol-1-yl)-2-((substituted-1,3,4-oxadiazol-2-yl)thio)ethanone .

• Structural Differences :
  • Target Compound : Uses dimethylpiperidine instead of benzoimidazole.
• Activity :
  • Benzoimidazole analogs demonstrated antioxidant activity via DPPH scavenging (comparable to ascorbic acid). The target compound’s lack of benzoimidazole may shift activity toward cytotoxicity rather than antioxidant effects .

2.3. Tetrazole-Based Piperidine Derivatives

Compounds: 1-(1-Aryl-1H-tetrazol-5-yl)-2-(piperidin-1-yl)ethanone .

• Structural Differences :
  • Target Compound : Oxadiazole replaces tetrazole; ethoxyphenyl vs. aryl-tetrazole.
• Activity :
  • Tetrazole analogs emphasize metabolic stability (tetrazole as a carboxylate bioisostere). The target’s oxadiazole may offer distinct electronic properties for target binding .

2.4. Morpholino-Based Oxadiazole Analog

Compound: 1-Morpholino-2-((5-(o-tolyl)-1,3,4-oxadiazol-2-yl)thio)ethan-1-one (CAS: 724438-97-5) .

• Structural Differences: Target Compound: 3,5-Dimethylpiperidinyl vs. morpholino.
• Physicochemical Properties: Morpholino analog has lower predicted density (1.34 g/cm³) and higher polarity due to the oxygen atom. The dimethylpiperidine in the target compound may enhance lipophilicity, favoring blood-brain barrier penetration .

Table 2: Physicochemical Comparison

Compound	Molecular Weight	Predicted Density (g/cm³)	Key Substituent
Target Compound	Calculated	Predicted	3,5-Dimethylpiperidinyl
Morpholino Analog	319.38	1.34	Morpholino

2.5. Halogenated Oxadiazole Derivatives

Compound: 2-Chloro-1-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]ethanone .

• Structural Differences :
  • Target Compound : Ethoxyphenyl vs. halogenated aryl; dimethylpiperidine vs. chloroethyl.
• Activity :
  • Halogenated analogs prioritize electrophilic reactivity (e.g., chloro, fluoro). The target’s ethoxy group may reduce toxicity and improve solubility .